Cas no 2227068-13-3 (Phenylmethyl N-[5-[[2,3-bis-O-(phenylmethyl)-4,6-O-[(S)-phenylmethylene]-β-D-galactopyranosyl]oxy]pentyl]carbamate)

• Product Name: Phenylmethyl N-[5-[[2,3-bis-O-(phenylmethyl)-4,6-O-[(S)-phenylmethylene]-β-D-galactopyranosyl]oxy]pentyl]carbamate
• CAS No: 2227068-13-3
• MF: C₄₀H₄₅NO₈
• MW: 667.787212133408
• CID: 6624940
• Update Time: 2024-01-19

Phenylmethyl N-[5-[[2,3-bis-O-(phenylmethyl)-4,6-O-[(S)-phenylmethylene]-β-D-galactopyranosyl]oxy]pentyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Phenylmethyl N-[5-[[2,3-bis-O-(phenylmethyl)-4,6-O-[(S)-phenylmethylene]-β-D-galactopyranosyl]oxy]pentyl]carbamate

• Inchi： 1S/C40H45NO8/c42-40(47-28-32-20-10-3-11-21-32)41-24-14-5-15-25-43-39-37(45-27-31-18-8-2-9-19-31)36(44-26-30-16-6-1-7-17-30)35-34(48-39)29-46-38(49-35)33-22-12-4-13-23-33/h1-4,6-13,16-23,34-39H,5,14-15,24-29H2,(H,41,42)/t34-,35+,36+,37-,38+,39-/m1/s1
• InChI Key： YKYPBVQXSSFEJA-GRPVOWEESA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCCCCCO[C@@H]1O[C@@H]2CO[C@@H](O[C@@H]2[C@H](OCC2=CC=CC=C2)[C@H]1OCC1=CC=CC=C1)C1=CC=CC=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 786.6±60.0 °C(Predicted)
• pka: 12.68±0.46(Predicted)